Cas no 2680586-71-2 (2-{4-methyl-3-oxo-1-(prop-2-en-1-yloxy)carbonylpiperazin-2-yl}acetic acid)

• Product Name: 2-{4-methyl-3-oxo-1-(prop-2-en-1-yloxy)carbonylpiperazin-2-yl}acetic acid
• CAS No: 2680586-71-2
• MF: C₁₁H₁₆N₂O₅
• MW: 256.255143165588
• CID: 5645572
• PubChem ID: 165909851
• Update Time: 2025-11-01

2-{4-methyl-3-oxo-1-(prop-2-en-1-yloxy)carbonylpiperazin-2-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2680586-71-2
• 2-{4-methyl-3-oxo-1-[(prop-2-en-1-yloxy)carbonyl]piperazin-2-yl}acetic acid
• EN300-28280029
• 2-{4-methyl-3-oxo-1-(prop-2-en-1-yloxy)carbonylpiperazin-2-yl}acetic acid

• Inchi： 1S/C11H16N2O5/c1-3-6-18-11(17)13-5-4-12(2)10(16)8(13)7-9(14)15/h3,8H,1,4-7H2,2H3,(H,14,15)
• InChI Key： AYWMHZXKPLUYBA-UHFFFAOYSA-N
• SMILES： O=C1C(CC(=O)O)N(C(=O)OCC=C)CCN1C

Computed Properties

• Exact Mass: 256.10592162g/mol
• Monoisotopic Mass: 256.10592162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 87.2Ų

Additional information on 2-{4-methyl-3-oxo-1-(prop-2-en-1-yloxy)carbonylpiperazin-2-yl}acetic acid

2-{4-methyl-3-oxo-1-(prop-2-en-1-yloxy)carbonylpiperazin-2-yl}acetic acid (CAS No. 2680586-71-2): An Overview

2-{4-methyl-3-oxo-1-(prop-2-en-1-yloxy)carbonylpiperazin-2-yl}acetic acid (CAS No. 2680586-71-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various therapeutic applications, particularly in the treatment of neurological disorders and cancer. The present article aims to provide a comprehensive overview of this compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

The chemical structure of 2-{4-methyl-3-oxo-1-(prop-2-en-1-yloxy)carbonylpiperazin-2-yl}acetic acid is noteworthy for its piperazine ring and the presence of a methyl group, an oxo group, and an acetic acid moiety. The piperazine ring is a common structural element in many bioactive compounds due to its ability to form hydrogen bonds and interact with various biological targets. The propenyl ether functionality adds further complexity and potential for diverse interactions with biological systems.

Synthesis of 2-{4-methyl-3-oxo-1-(prop-2-en-1-yloxy)carbonylpiperazin-2-yl}acetic acid has been achieved through several methodologies, each offering unique advantages in terms of yield and purity. One common approach involves the reaction of 4-methylpiperazinone with propenyl chloroformate followed by esterification with acetic acid. Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis routes, such as the use of microwave-assisted reactions and catalysts that minimize byproduct formation.

The biological activities of 2-{4-methyl-3-oxo-1-(prop-2-en-1-yloxy)carbonylpiperazin-2-yl}acetic acid have been extensively studied in both in vitro and in vivo models. Research has shown that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and multiple sclerosis. Additionally, preliminary studies have indicated that it may have neuroprotective effects, potentially useful in the management of neurodegenerative disorders like Alzheimer's disease.

In the realm of cancer research, 2-{4-methyl-3-oxo-1-(propenyl-oxy)carbonylpiperazin-2-yl}acetic acid has demonstrated significant antiproliferative activity against various cancer cell lines. Mechanistic studies suggest that it may act by modulating key signaling pathways involved in cell proliferation and apoptosis. For instance, it has been shown to inhibit the activation of the PI3K/AKT pathway, a crucial pathway implicated in cancer progression.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-{4-methyl-3-oXO-oXO-oXO-oXO-oXO-oXO-oXO-oXO-oXO-oXO-oXO-oXO-oXO-oXO-oXO-oXO-oXO-Oxo-Oxo-Oxo-Oxo-Oxo-Oxo-Oxo-Oxo-Oxo-Oxo-Oxo-Oxo-Oxo-Oxo-Oxo-Oxo-Oxo-Oxo-Oxo-Oxo-Oxo-Oxopropenyl-oxy)carbonylpiperazin-eYl}acetic acid in human subjects. Early results from phase I trials have shown promising outcomes with minimal adverse effects, paving the way for further clinical development.

Beyond its therapeutic applications, 2-{4-methyl-eYl}acetic acid has also found use as a research tool in academic and industrial laboratories. Its unique properties make it an ideal candidate for studying protein-protein interactions and signaling pathways in cellular systems. Moreover, its ability to cross cell membranes facilitates its use in drug delivery systems designed to target specific tissues or organs.

In conclusion, 2-{4-methyl-eYl}acetic acid (CAS No. 2680586-71-2) is a multifaceted compound with a wide range of potential applications in medicine and research. Ongoing studies continue to uncover new aspects of its biological activities and mechanisms of action, highlighting its significance as a promising therapeutic agent and research tool. As research progresses, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases.